Cas no 5428-12-6 ( )

• Product Name: &nbsp
• CAS No: 5428-12-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 940442
• PubChem ID: 224404
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ALBB-005897; AC1Q535M; 2-Amino-5-cyclohexyl-1,3,4-oxdiazol; SBB046623; 5-Cyclohexyl-[1,3,4]oxadiazol-2-ylamine; STK503603; 2-amino-5-cyclohexyl-valeric acid; AGN-PC-015POA; 5-cyclohexyl-[1,3,4]oxadiazol-2-ylamine; F2182-0002; 2-Amino-5-cyclohexyl-valeriansaeure;
• rac-2-amino-5-cyclohexylpentanoic acid
• BDBM50179718
• 2-amino-5-cyclohexylpentanoic acid
• NSC12805
• SCHEMBL5843561
• 5-Cyclohexylnorvaline
• NSC-12805
• Cyclohexanepentanoic acid, alpha-amino-
• CHEMBL380671
• 5428-12-6
•  

• Inchi： 1S/C11H21NO2/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h9-10H,1-8,12H2,(H,13,14)
• InChI Key： LGIVZSMPEFXNLH-UHFFFAOYSA-N
• SMILES： OC(C(CCCC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 335.7°C at 760 mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.493
• PSA: 63.32
• LogP: 2.84920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives